Cas no 4678-07-3 ( )

• Product name: &nbsp
• CAS No: 4678-07-3
• MF: C₂₂H₃₂O₃S
• MW: 376.5527
• CID: 930532
• PubChem ID: 423071

  Chemical and Physical Properties

Names and Identifiers

• NSC-150816
• 4678-07-3
• NSC150816
• DTXSID90329717
•  

• Inchi： InChI=1S/C22H32O3S/c1-15-6-8-16(9-7-15)26(23,24)25-14-19-17-10-11-18-20(17)21(2,3)12-5-13-22(18,19)4/h6-9,17-20H,5,10-14H2,1-4H3
• InChI Key： HCTURAYRUIISSJ-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OCC2C3CCC4C3C(CCCC42C)(C)C

Computed Properties

• Exact Mass: 376.207
• Monoisotopic Mass: 376.207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų
• XLogP3: 6.5

Experimental Properties

• Density: 1.106
• Boiling Point: 476.7°C at 760 mmHg
• Flash Point: 242.1°C
• Refractive Index: 1.53